Cas no 2137419-74-8 ((1S)-2-methyl-1-{5-methylfuro[3,2-b]pyridin-2-yl}butan-1-amine)
(1S)-2-methyl-1-{5-methylfuro[3,2-b]pyridin-2-yl}butan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- (1S)-2-methyl-1-{5-methylfuro[3,2-b]pyridin-2-yl}butan-1-amine
- 2137419-74-8
- EN300-745227
-
- Inchi: 1S/C13H18N2O/c1-4-8(2)13(14)12-7-10-11(16-12)6-5-9(3)15-10/h5-8,13H,4,14H2,1-3H3/t8?,13-/m0/s1
- InChI Key: FSHBWGUEPKOKQH-RLROJCQXSA-N
- SMILES: O1C2C=CC(C)=NC=2C=C1[C@H](C(C)CC)N
Computed Properties
- Exact Mass: 218.141913202g/mol
- Monoisotopic Mass: 218.141913202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 52Ų
(1S)-2-methyl-1-{5-methylfuro[3,2-b]pyridin-2-yl}butan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-745227-1.0g |
(1S)-2-methyl-1-{5-methylfuro[3,2-b]pyridin-2-yl}butan-1-amine |
2137419-74-8 | 95% | 1.0g |
$2811.0 | 2024-05-23 | |
| Enamine | EN300-745227-0.05g |
(1S)-2-methyl-1-{5-methylfuro[3,2-b]pyridin-2-yl}butan-1-amine |
2137419-74-8 | 95% | 0.05g |
$2361.0 | 2024-05-23 | |
| Enamine | EN300-745227-0.1g |
(1S)-2-methyl-1-{5-methylfuro[3,2-b]pyridin-2-yl}butan-1-amine |
2137419-74-8 | 95% | 0.1g |
$2473.0 | 2024-05-23 | |
| Enamine | EN300-745227-0.25g |
(1S)-2-methyl-1-{5-methylfuro[3,2-b]pyridin-2-yl}butan-1-amine |
2137419-74-8 | 95% | 0.25g |
$2585.0 | 2024-05-23 | |
| Enamine | EN300-745227-0.5g |
(1S)-2-methyl-1-{5-methylfuro[3,2-b]pyridin-2-yl}butan-1-amine |
2137419-74-8 | 95% | 0.5g |
$2697.0 | 2024-05-23 | |
| Enamine | EN300-745227-2.5g |
(1S)-2-methyl-1-{5-methylfuro[3,2-b]pyridin-2-yl}butan-1-amine |
2137419-74-8 | 95% | 2.5g |
$5510.0 | 2024-05-23 | |
| Enamine | EN300-745227-5.0g |
(1S)-2-methyl-1-{5-methylfuro[3,2-b]pyridin-2-yl}butan-1-amine |
2137419-74-8 | 95% | 5.0g |
$8152.0 | 2024-05-23 | |
| Enamine | EN300-745227-10.0g |
(1S)-2-methyl-1-{5-methylfuro[3,2-b]pyridin-2-yl}butan-1-amine |
2137419-74-8 | 95% | 10.0g |
$12088.0 | 2024-05-23 |
(1S)-2-methyl-1-{5-methylfuro[3,2-b]pyridin-2-yl}butan-1-amine Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on (1S)-2-methyl-1-{5-methylfuro[3,2-b]pyridin-2-yl}butan-1-amine
Exploring the Potential of (1S)-2-methyl-1-{5-methylfuro[3,2-b]pyridin-2-yl}butan-1-amine (CAS No. 2137419-74-8) in Modern Research
The compound (1S)-2-methyl-1-{5-methylfuro[3,2-b]pyridin-2-yl}butan-1-amine, identified by its CAS No. 2137419-74-8, has garnered significant attention in the field of medicinal chemistry and drug discovery. This chiral amine, featuring a furo[3,2-b]pyridine scaffold, represents a promising structural motif for the development of novel therapeutics. Researchers are particularly interested in its potential applications in targeting central nervous system (CNS) disorders, given its unique molecular architecture and stereochemistry.
In recent years, the demand for small molecule modulators with high selectivity and bioavailability has surged, driven by advancements in precision medicine and personalized therapeutics. The furopyridine core of 2137419-74-8 is structurally analogous to several bioactive compounds, making it a valuable candidate for structure-activity relationship (SAR) studies. Its (1S)-configuration further enhances its appeal, as enantiopure compounds often exhibit superior pharmacological profiles compared to their racemic counterparts.
One of the most frequently searched questions in the context of furo[3,2-b]pyridine derivatives revolves around their synthetic accessibility and scalability. The synthesis of (1S)-2-methyl-1-{5-methylfuro[3,2-b]pyridin-2-yl}butan-1-amine typically involves asymmetric catalysis or chiral resolution techniques, which are critical for ensuring enantiomeric purity. Researchers are also exploring its potential as a key intermediate in the synthesis of more complex molecules, particularly those targeting G-protein-coupled receptors (GPCRs) and ion channels.
The growing interest in neurodegenerative diseases and mood disorders has further propelled the study of compounds like 2137419-74-8. Its lipophilic nature and hydrogen-bonding capabilities suggest favorable blood-brain barrier (BBB) penetration, a property highly sought after in CNS drug development. Additionally, its 5-methylfuro[3,2-b]pyridine moiety is being investigated for its potential to modulate neurotransmitter systems, such as those involving serotonin and dopamine.
From a green chemistry perspective, the synthesis and application of (1S)-2-methyl-1-{5-methylfuro[3,2-b]pyridin-2-yl}butan-1-amine align with the principles of sustainable drug development. Researchers are optimizing routes to minimize waste and reduce reliance on hazardous reagents, addressing another hot topic in the pharmaceutical industry. Its potential as a biodegradable and eco-friendly intermediate is also under scrutiny, reflecting the broader shift toward environmentally conscious research practices.
In conclusion, (1S)-2-methyl-1-{5-methylfuro[3,2-b]pyridin-2-yl}butan-1-amine (CAS No. 2137419-74-8) stands at the intersection of innovation and practicality. Its unique structural features, combined with its potential applications in CNS therapeutics and sustainable chemistry, make it a compound of enduring interest. As research continues to unravel its full potential, this molecule is poised to play a pivotal role in the next generation of targeted therapies and pharmaceutical advancements.
2137419-74-8 ((1S)-2-methyl-1-{5-methylfuro[3,2-b]pyridin-2-yl}butan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)